Cas no 2229519-27-9 (2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol
• CAS No: 2229519-27-9
• MF: C₁₁H₁₁F₂NO
• MW: 211.207949876785
• CID: 6415756
• PubChem ID: 165676306
• Update Time: 2025-08-03

2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol
• 2229519-27-9
• EN300-1962252

• Inchi： 1S/C11H11F2NO/c1-14-6-8(10(15)11(12)13)7-4-2-3-5-9(7)14/h2-6,10-11,15H,1H3
• InChI Key： BFOQUSDMICPQEX-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN(C)C2C=CC=CC1=2)O)F

Computed Properties

• Exact Mass: 211.08087030g/mol
• Monoisotopic Mass: 211.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.2Ų

Additional information on 2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol

Exploring the Unique Properties and Applications of 2,2-Difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol (CAS No. 2229519-27-9)

In the rapidly evolving field of organic chemistry, 2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol (CAS No. 2229519-27-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its difluoro and indole moieties, offers a fascinating case study for researchers exploring fluorinated organic molecules. The presence of fluorine atoms in its structure enhances its lipophilicity and metabolic stability, making it a valuable candidate for pharmaceutical and material science research.

The 2,2-difluoro group in this compound is particularly noteworthy, as fluorination is a hot topic in modern drug discovery. Researchers often search for terms like "fluorinated indole derivatives" or "difluoroethanol applications" to understand how such compounds can improve drug efficacy. The 1-methyl-1H-indol-3-yl moiety further adds to its versatility, as indole derivatives are known for their biological activity and role in natural products. This dual functionality positions CAS No. 2229519-27-9 as a compound of interest for those investigating structure-activity relationships (SAR) in medicinal chemistry.

Recent trends in organic synthesis highlight the demand for fluorinated building blocks, and 2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol fits perfectly into this category. Its synthesis often involves palladium-catalyzed cross-coupling or electrophilic fluorination, techniques frequently searched by chemists optimizing reaction conditions. The compound's potential as a precursor for biologically active molecules aligns with the growing interest in targeted drug delivery and small-molecule therapeutics.

Beyond pharmaceuticals, CAS No. 2229519-27-9 has implications in material science. Fluorinated compounds are increasingly used in liquid crystals, OLED materials, and polymers, where their stability and electronic properties are highly valued. Searches for "fluorinated indole materials" or "difluoroethanol derivatives in OLEDs" reflect this interdisciplinary appeal. The compound's ability to modulate electronic transitions and intermolecular interactions makes it a promising candidate for advanced material design.

For researchers, understanding the spectroscopic properties of 2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol is crucial. Techniques like NMR, IR spectroscopy, and mass spectrometry are commonly employed to characterize its structure and purity. These methods are frequently queried in academic and industrial settings, underscoring the compound's relevance in analytical chemistry. Additionally, computational studies on its molecular docking or quantum chemical calculations are gaining traction, as seen in searches for "indole-fluorine interactions DFT".

In conclusion, 2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol (CAS No. 2229519-27-9) represents a compelling example of how fluorinated indole derivatives can bridge the gap between chemistry and applied sciences. Its multifaceted applications—from drug discovery to advanced materials—make it a subject of ongoing research and innovation. As the scientific community continues to explore fluorine chemistry and heterocyclic compounds, this compound will undoubtedly remain a key player in cutting-edge developments.